Cas no 189281-66-1 (Methyl 2,6-dichloro-5-fluoronicotinate)

• Product Name: Methyl 2,6-dichloro-5-fluoronicotinate
• CAS No: 189281-66-1
• MF: C₇H₄Cl₂FNO₂
• MW: 224.016563415527
• MDL: MFCD02180634
• CID: 115592
• PubChem ID: 2775354
• Update Time: 2025-05-23

Methyl 2,6-dichloro-5-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2,6-dichloro-5-fluoro-, methyl ester
• methyl 2,6-dichloro-5-fluoro-pyridine-3-carboxylate
• 2,6-dichloro-5-fluoro-nicotinic acid methyl ester
• methyl 2,6-dichloro-5-fluoro-3-pyridinecarboxylate
• METHYL 2,6-DICHLORO-5-FLUORONICOTINATE
• Methyl 2,6-dichloro-5-fluoropyridine-3-carboxylate
• Methyl 2,6-dichloro-5-fluoropyridine-3-carboxylate, 2,6-Dichloro-3-fluoro-5-(methoxycarbonyl)pyridine
• Methyl2,6-dichloro-5-fluoronicotinate97%
• methyl 2,6-dichloro-5-fluoropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, methyl ester
• WADLLLSMEPLCNO-UHFFFAOYSA-N
• SBB053867
• AB11445
• ZB008016
• AK327351
• V4025
• A813312
• 2,6-dichloro-5-fluoro-nicoti
• 189281-66-1
• FT-0628418
• MFCD02180634
• SY010122
• AKOS025116799
• CS-0081045
• DS-11956
• SCHEMBL113592
• DTXSID50379536
• F12539
• 2,6-Dichloro-5-Fluoronicotinic Acid Methyl Ester
• DB-065683
• Methyl2,6-dichloro-5-fluoronicotinate
• Methyl 2,6-dichloro-5-fluoronicotinate

• MDL： MFCD02180634
• Inchi： 1S/C7H4Cl2FNO2/c1-13-7(12)3-2-4(10)6(9)11-5(3)8/h2H,1H3
• InChI Key： WADLLLSMEPLCNO-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC(=C(N=1)Cl)F

Computed Properties

• Exact Mass: 222.96000
• Monoisotopic Mass: 222.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.7

Experimental Properties

• Density: 1.506
• Boiling Point: 269.9℃ at 760mmHg
• Flash Point: 117.1°C
• Refractive Index: 1.529
• PSA: 39.19000
• LogP: 2.31410

Methyl 2,6-dichloro-5-fluoronicotinate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methyl 2,6-dichloro-5-fluoronicotinate

Methyl 2,6-Dichloro-5-Fluoronicotinate: A Comprehensive Overview

Methyl 2,6-dichloro-5-fluoronicotinate (CAS No. 189281-66-1) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and agricultural science. This compound is a methyl ester derivative of 2,6-dichloro-5-fluoronicotinic acid, which belongs to the class of nicotinates. Nicotinates are known for their versatile applications, particularly in pest control and plant protection. The Methyl 2,6-dichloro-5-fluoronicotinate molecule exhibits a unique combination of structural features that contribute to its efficacy in various biological systems.

The Methyl 2,6-dichloro-5-fluoronicotinate structure is characterized by a nicotinic acid backbone with substituents at the 2, 5, and 6 positions. The presence of chlorine atoms at positions 2 and 6, along with a fluorine atom at position 5, imparts distinct electronic and steric properties to the molecule. These substituents play a crucial role in determining the compound's bioactivity, solubility, and stability. Recent studies have highlighted the importance of these substituents in enhancing the compound's ability to interact with target enzymes or receptors in insects and plants.

One of the most notable applications of Methyl 2,6-dichloro-5-fluoronicotinate is as an active ingredient in pesticides. It functions as an insecticide with a specific mode of action targeting the nervous system of pests. The compound interferes with the normal functioning of ion channels, leading to paralysis and ultimately death in insects. This mechanism has been extensively studied in recent years, with researchers focusing on understanding the molecular interactions that underpin its effectiveness.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of Methyl 2,6-dichloro-5-fluoronicotinate. Using techniques such as molecular docking and quantum mechanics simulations, scientists have been able to map out how this compound binds to its target sites. These studies have revealed that the chlorinated and fluorinated substituents are critical for achieving optimal binding affinity and selectivity.

In addition to its pesticidal properties, Methyl 2,6-dichloro-5-fluoronicotinate has shown potential in other areas such as pharmaceutical research. Its structural similarity to certain drug molecules has prompted investigations into its role as a lead compound for developing new therapeutic agents. For instance, studies have explored its ability to modulate ion channels involved in pain signaling and neurological disorders.

The synthesis of Methyl 2,6-dichloro-5-fluoronicotinate involves a multi-step process that typically begins with the preparation of nicotinic acid derivatives. The introduction of chlorine and fluorine substituents requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic processes have made it possible to synthesize this compound more efficiently while minimizing environmental impact.

From an environmental standpoint, understanding the fate and behavior of Methyl 2,6-dichloro-5-fluoronicotinate in natural systems is crucial for assessing its safety profile. Research has shown that this compound undergoes rapid degradation under certain environmental conditions, reducing its persistence in soil and water systems. However, further studies are needed to evaluate its long-term effects on non-target organisms.

In conclusion, Methyl 2,6-dichloro-5-fluoronicotinate (CAS No. 189281-66-1) is a versatile compound with significant implications across multiple disciplines. Its unique chemical structure enables it to perform effectively as an insecticide while also presenting opportunities for exploration in pharmaceutical research. As scientific understanding continues to evolve, this compound will undoubtedly play an increasingly important role in addressing challenges related to pest control and human health.